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Compound of Interest

Compound Name: N-Cyclohexylethanolamine

CAS No.: 2842-38-8

Cat. No.: B1346643

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. N-Cyclohexylethanolamine, a flammable and corrosive compound with potential

reproductive toxicity, requires a stringent and methodical disposal process. This guide provides

essential, step-by-step procedures for its safe management and disposal, aligning with

established safety protocols and regulatory requirements.

Hazard Profile and Safety Data
Understanding the inherent risks of N-Cyclohexylethanolamine is the first step in its safe

management. The following table summarizes its key hazard information.
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Hazard Classification Description GHS Pictograms

Flammable Liquid and Vapor

Poses a fire hazard when

exposed to heat, sparks, or

open flames.[1][2]

🔥

Harmful if Swallowed
Ingestion can lead to adverse

health effects.[1][2]
❗

Causes Severe Skin Burns

and Eye Damage

Direct contact can result in

serious chemical burns and

eye injury.[1][2]

corrosive

Suspected of Damaging

Fertility or the Unborn Child

May have adverse effects on

reproductive health.[1][3]
health hazard

Experimental Protocol: N-Cyclohexylethanolamine
Disposal
This protocol outlines the detailed methodology for the safe disposal of N-
Cyclohexylethanolamine waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling Precautions:

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch).

Hand Protection: Handle with appropriate chemical-resistant gloves. Inspect gloves before

use and use proper glove removal techniques.

Protective Clothing: Wear a lab coat and other protective clothing to prevent skin contact.[4]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

vapors or mists are generated, respiratory protection may be required.[4]

General Hygiene: Wash hands thoroughly after handling and before breaks. Do not eat,

drink, or smoke in the work area.[1][4]
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2. Waste Segregation and Container Management:

Waste Identification: N-Cyclohexylethanolamine waste is classified as hazardous. If

unused, it is considered a RCRA hazardous waste due to its ignitability (D001) and

corrosivity (D002).[1]

Container Selection: Use a designated, properly labeled, and sealed container for collecting

N-Cyclohexylethanolamine waste. The original container is often suitable.[5]

Segregation: Do not mix N-Cyclohexylethanolamine waste with other chemical waste

streams unless explicitly approved. Keep it separate from incompatible materials such as

strong oxidizing agents.[2][5][6]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "N-
Cyclohexylethanolamine," and the associated hazard pictograms.

3. Spill Management:

Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, earth, vermiculite).

Collection: Sweep up the absorbed material and place it into a suitable, closed container for

disposal.[4]

Ventilation: Ensure adequate ventilation in the spill area.

Large Spills: For large spills, evacuate the area and contact your institution's environmental

health and safety (EHS) office immediately.

4. Disposal Procedure:

Professional Disposal: The primary method of disposal is through a licensed professional

waste disposal service. Contact your institution's EHS office to arrange for pickup of the

hazardous waste.

Incineration: A common disposal method for this type of chemical is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[3][7]
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Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[5] The cleaned container can

then be disposed of as regular waste or recycled according to institutional and local

regulations.[6]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Cyclohexylethanolamine.
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Start: N-Cyclohexylethanolamine Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Designated, Labeled Container)

Spill Occurs?

3a. Handle Spill
(Absorb, Collect, Clean)

Yes

4. Store Securely
(Well-ventilated, Away from Incompatibles)

No

5. Contact EHS for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-Cyclohexylethanolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346643?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

